![molecular formula C22H26N4O3S B278287 N-[3-(2-furyl)acryloyl]-N'-[2-(4-isobutyryl-1-piperazinyl)phenyl]thiourea](/img/structure/B278287.png)
N-[3-(2-furyl)acryloyl]-N'-[2-(4-isobutyryl-1-piperazinyl)phenyl]thiourea
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Overview
Description
N-[3-(2-furyl)acryloyl]-N'-[2-(4-isobutyryl-1-piperazinyl)phenyl]thiourea, also known as FIPI, is a small molecule inhibitor that was first synthesized in 2009. It has been extensively studied for its potential application in various scientific research fields, including cancer research, neurobiology, and immunology.
Mechanism of Action
N-[3-(2-furyl)acryloyl]-N'-[2-(4-isobutyryl-1-piperazinyl)phenyl]thiourea binds to the active site of PLD and inhibits its activity by preventing the hydrolysis of phosphatidylcholine to produce phosphatidic acid. This inhibition of PLD activity leads to a decrease in the production of phosphatidic acid, which is a key signaling molecule in various cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound has been shown to inhibit tumor growth and metastasis by suppressing the activity of PLD. In neurobiology, this compound has been shown to protect neurons from oxidative stress and prevent neurodegeneration. In immunology, this compound has been shown to modulate the immune response by regulating the production of cytokines and chemokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[3-(2-furyl)acryloyl]-N'-[2-(4-isobutyryl-1-piperazinyl)phenyl]thiourea in lab experiments is its specificity towards PLD, which allows for the selective inhibition of PLD activity. Another advantage is its cell-permeable nature, which allows for easy administration to cells and tissues. However, one limitation of using this compound is its potential toxicity at high concentrations, which can affect the viability of cells.
Future Directions
There are several future directions for the study of N-[3-(2-furyl)acryloyl]-N'-[2-(4-isobutyryl-1-piperazinyl)phenyl]thiourea. One direction is the development of more potent and selective PLD inhibitors based on the structure of this compound. Another direction is the study of the role of PLD in various disease states and the potential therapeutic applications of PLD inhibitors. Additionally, the study of the mechanisms underlying the biochemical and physiological effects of this compound can provide insights into the cellular processes regulated by PLD.
Synthesis Methods
N-[3-(2-furyl)acryloyl]-N'-[2-(4-isobutyryl-1-piperazinyl)phenyl]thiourea can be synthesized through a multi-step process involving the reaction of 2-bromoacetophenone with piperazine and subsequent reaction with 2-(4-isobutyrylphenyl)thiourea. The final product is obtained through the reaction of 2-furancarboxaldehyde with the intermediate product.
Scientific Research Applications
N-[3-(2-furyl)acryloyl]-N'-[2-(4-isobutyryl-1-piperazinyl)phenyl]thiourea has been shown to inhibit the activity of phospholipase D (PLD), an enzyme that plays a crucial role in various cellular processes such as membrane trafficking, signal transduction, and cytoskeletal organization. The inhibition of PLD activity by this compound has been studied in various scientific research fields.
properties
Molecular Formula |
C22H26N4O3S |
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Molecular Weight |
426.5 g/mol |
IUPAC Name |
(E)-3-(furan-2-yl)-N-[[2-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]carbamothioyl]prop-2-enamide |
InChI |
InChI=1S/C22H26N4O3S/c1-16(2)21(28)26-13-11-25(12-14-26)19-8-4-3-7-18(19)23-22(30)24-20(27)10-9-17-6-5-15-29-17/h3-10,15-16H,11-14H2,1-2H3,(H2,23,24,27,30)/b10-9+ |
InChI Key |
ZAZPSGJOTQPOQA-MDZDMXLPSA-N |
Isomeric SMILES |
CC(C)C(=O)N1CCN(CC1)C2=CC=CC=C2NC(=S)NC(=O)/C=C/C3=CC=CO3 |
SMILES |
CC(C)C(=O)N1CCN(CC1)C2=CC=CC=C2NC(=S)NC(=O)C=CC3=CC=CO3 |
Canonical SMILES |
CC(C)C(=O)N1CCN(CC1)C2=CC=CC=C2NC(=S)NC(=O)C=CC3=CC=CO3 |
solubility |
1.6 [ug/mL] |
Origin of Product |
United States |
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